Cas no 332898-63-2 (5-(Acetylamino)-2-(2,5-dimethyl-1H-pyrrol-1-yl)benzoic Acid)
5-(Acetylamino)-2-(2,5-dimethyl-1H-pyrrol-1-yl)benzoic Acid Chemical and Physical Properties
Names and Identifiers
-
- 5-Acetamido-2-(2,5-dimethyl-1H-pyrrol-1-yl)benzoic acid
- 5-(acetylamino)-2-(2,5-dimethyl-1H-pyrrol-1-yl)benzoic acid
- 5-(acetylamino)-2-(2,5-dimethyl-1H-pyrrol-1-yl)benzoic acid(SALTDATA: FREE)
- 5-acetamido-2-(2,5-dimethylpyrrol-1-yl)benzoic acid
- HMS1423M17
- SR-01000430210
- 2-(2,5-DIMETHYLPYRROL-1-YL)-5-ACETAMIDOBENZOIC ACID
- 332898-63-2
- SR-01000430210-1
- 2-(2,5-DIMETHYL-1H-PYRROL-1-YL)-5-ACETAMIDOBENZOIC ACID
- CS-0118736
- DB-206376
- Benzoic acid, 5-(acetylamino)-2-(2,5-dimethyl-1H-pyrrol-1-yl)-
- MFCD02614443
- 5-Acetamido-2-(2,5-dimethyl-1H-pyrrol-1-yl)benzoicacid
- SCHEMBL15714397
- IFLab1_004153
- CHEMBRDG-BB 5948197
- CHEMBL4589104
- 5-(Acetylamino)-2-(2,5-dimethyl-1h-pyrrol-1-yl)benzoicacid
- AKOS000156990
- BS-37708
- Oprea1_588660
- SB63635
- DTXSID20354597
- STK192842
- 5-(Acetylamino)-2-(2,5-dimethyl-1H-pyrrol-1-yl)benzoic Acid
-
- MDL: MFCD02614443
- Inchi: 1S/C15H16N2O3/c1-9-4-5-10(2)17(9)14-7-6-12(16-11(3)18)8-13(14)15(19)20/h4-8H,1-3H3,(H,16,18)(H,19,20)
- InChI Key: OQLWKWMHQJQVEW-UHFFFAOYSA-N
- SMILES: OC(C1C=C(C=CC=1N1C(C)=CC=C1C)NC(C)=O)=O
Computed Properties
- Exact Mass: 272.11600
- Monoisotopic Mass: 272.11609238g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 375
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 71.3Ų
Experimental Properties
- PSA: 71.33000
- LogP: 2.82370
5-(Acetylamino)-2-(2,5-dimethyl-1H-pyrrol-1-yl)benzoic Acid Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-(Acetylamino)-2-(2,5-dimethyl-1H-pyrrol-1-yl)benzoic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM306163-10mg |
5-Acetamido-2-(2,5-dimethyl-1H-pyrrol-1-yl)benzoic acid |
332898-63-2 | 95%+ | 10mg |
$191 | 2021-06-16 | |
| Chemenu | CM306163-5g |
5-Acetamido-2-(2,5-dimethyl-1H-pyrrol-1-yl)benzoic acid |
332898-63-2 | 95%+ | 5g |
$*** | 2023-05-30 | |
| abcr | AB266116-1 g |
5-(Acetylamino)-2-(2,5-dimethyl-1H-pyrrol-1-yl)benzoic acid |
332898-63-2 | 1 g |
€137.20 | 2023-07-20 | ||
| abcr | AB266116-5 g |
5-(Acetylamino)-2-(2,5-dimethyl-1H-pyrrol-1-yl)benzoic acid |
332898-63-2 | 5 g |
€381.90 | 2023-07-20 | ||
| abcr | AB266116-10 g |
5-(Acetylamino)-2-(2,5-dimethyl-1H-pyrrol-1-yl)benzoic acid |
332898-63-2 | 10 g |
€586.00 | 2023-07-20 | ||
| eNovation Chemicals LLC | Y1243768-5g |
5-(acetylamino)-2-(2,5-dimethyl-1H-pyrrol-1-yl)benzoic acid |
332898-63-2 | 95% | 5g |
$315 | 2024-06-06 | |
| TRC | B403115-100mg |
5-(Acetylamino)-2-(2,5-dimethyl-1H-pyrrol-1-yl)benzoic Acid |
332898-63-2 | 100mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B403115-500mg |
5-(Acetylamino)-2-(2,5-dimethyl-1H-pyrrol-1-yl)benzoic Acid |
332898-63-2 | 500mg |
$ 95.00 | 2022-06-07 | ||
| TRC | B403115-1g |
5-(Acetylamino)-2-(2,5-dimethyl-1H-pyrrol-1-yl)benzoic Acid |
332898-63-2 | 1g |
$ 160.00 | 2022-06-07 | ||
| eNovation Chemicals LLC | Y1243768-5g |
5-(acetylamino)-2-(2,5-dimethyl-1H-pyrrol-1-yl)benzoic acid |
332898-63-2 | 95% | 5g |
$315 | 2025-02-18 |
5-(Acetylamino)-2-(2,5-dimethyl-1H-pyrrol-1-yl)benzoic Acid Related Literature
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
Additional information on 5-(Acetylamino)-2-(2,5-dimethyl-1H-pyrrol-1-yl)benzoic Acid
5-(Acetylamino)-2-(2,5-dimethyl-1H-pyrrol-1-yl)benzoic Acid: A Comprehensive Overview
The compound 5-(Acetylamino)-2-(2,5-dimethyl-1H-pyrrol-1-yl)benzoic Acid (CAS No. 332898-63-2) is a fascinating molecule with significant potential in the fields of pharmacology and organic chemistry. This compound has garnered attention due to its unique structure and promising biological activities. In this article, we will delve into its properties, synthesis, applications, and the latest research findings.
5-(Acetylamino)-2-(2,5-dimethyl-1H-pyrrol-1-yl)benzoic Acid is a benzoic acid derivative with an acetylamino group at the 5-position and a substituted pyrrole ring at the 2-position. The pyrrole ring is further substituted with two methyl groups at the 2 and 5 positions, which contributes to its structural complexity and functional diversity. This compound is synthesized through a series of well-established organic reactions, including Friedel-Crafts acylation and nucleophilic substitution.
Recent studies have highlighted the potential of 5-(Acetylamino)-2-(2,5-dimethyl-1H-pyrrol-1-yl)benzoic Acid as a lead compound in drug discovery. Its ability to modulate key biological pathways makes it a valuable candidate for treating various diseases. For instance, researchers have explored its anti-inflammatory properties, which could be harnessed to develop novel therapeutics for conditions such as arthritis and neurodegenerative disorders.
The synthesis of 5-(Acetylamino)-2-(2,5-dimethyl-1H-pyrrol-1-yl)benzoic Acid involves multiple steps that require precise control over reaction conditions. The starting material is typically a substituted benzene ring, which undergoes acetylation to introduce the acetyl amino group. Subsequent reactions involve the introduction of the pyrrole moiety through coupling reactions or other methods. The final product is purified using chromatographic techniques to ensure high purity and quality.
In terms of applications, 5-(Acetylamino)-2-(2,5-dimethyl-1H-pyrrol-1-yl)benzoic Acid has shown promise in several areas. Its ability to act as a ligand in metalloenzyme inhibition has been explored in recent studies. Additionally, its role as a building block in medicinal chemistry has been recognized due to its versatile structure.
Recent advancements in computational chemistry have further enhanced our understanding of this compound's properties. Molecular docking studies have revealed potential binding modes with various protein targets, providing insights into its mechanism of action. These findings underscore the importance of 5-(Acetylamino)-2-(2,5-dimethyl-1H-pyrrol-1-yl)benzoic Acid as a valuable tool in drug design.
In conclusion, 5-(Acetylamino)-2-(2,5-dimethyl-1H-pyrrol-1-yli benzoic Acid (CAS No. 332898-63-2) is a compound with immense potential in the field of organic chemistry and pharmacology. Its unique structure and diverse biological activities make it a subject of interest for researchers worldwide. As ongoing studies continue to uncover new applications and mechanisms of action, this compound is poised to play a significant role in future drug development efforts.
332898-63-2 (5-(Acetylamino)-2-(2,5-dimethyl-1H-pyrrol-1-yl)benzoic Acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)